Cas no 179126-21-7 (2,1,3-Benzoxadiazole,4,5-dimethyl-, 3-oxide)
179126-21-7 structure
Product Name:2,1,3-Benzoxadiazole,4,5-dimethyl-, 3-oxide
CAS No:179126-21-7
MF:C8H8N2O2
MW:164.161321640015
CID:113105
PubChem ID:45121159
Update Time:2025-04-18
2,1,3-Benzoxadiazole,4,5-dimethyl-, 3-oxide Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzoxadiazole,4,5-dimethyl-, 3-oxide
- 2,1,3-Benzoxadiazole, 4,5-dimethyl-, 3-oxide
- 179126-21-7
- 2,1,3-Benzoxadiazole, 4,5-dimethyl-, 3-oxide
- SCHEMBL20269109
-
- Inchi: 1S/C8H8N2O2/c1-5-3-4-7-8(6(5)2)10(11)12-9-7/h3-4H,1-2H3
- InChI Key: APJBIWQXPKXRNQ-UHFFFAOYSA-N
- SMILES: O1N=C2C=CC(C)=C(C)C2=[N+]1[O-]
Computed Properties
- Exact Mass: 164.05864
- Monoisotopic Mass: 164.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 51.5Ų
Experimental Properties
- PSA: 52.97
2,1,3-Benzoxadiazole,4,5-dimethyl-, 3-oxide Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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